Cas no 344240-21-7 (1,2,3,6-tetrahydro-5-methylPyrazine)
1,2,3,6-tetrahydro-5-methylPyrazine Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3,6-tetrahydro-5-methylPyrazine
- 5-Methyl-1,2,3,6-tetrahydro-pyrazine
- Pyrazine, 1,2,3,6-tetrahydro-5-Methyl-
- 2-Methyl-3,4,5,6-tetrahydropyrazine
- DB-354132
- SB36732
- 5-Methyl-1,2,3,6-tetrahydropyrazine #
- VHNZFLMEDAMJRP-UHFFFAOYSA-N
- CS-0451385
- AKOS006379499
- 5-Methyl-1,2,3,6-tetrahydropyrazine
- 344240-21-7
-
- MDL: MFCD19224284
- Inchi: 1S/C5H10N2/c1-5-4-6-2-3-7-5/h6H,2-4H2,1H3
- InChI Key: VHNZFLMEDAMJRP-UHFFFAOYSA-N
- SMILES: N1CC(C)=NCC1
Computed Properties
- Exact Mass: 98.084398327g/mol
- Monoisotopic Mass: 98.084398327g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 86.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 24.4Ų
1,2,3,6-tetrahydro-5-methylPyrazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM168204-1g |
5-methyl-1,2,3,6-tetrahydropyrazine |
344240-21-7 | 95% | 1g |
$830 | 2021-08-05 | |
| Chemenu | CM168204-1g |
5-methyl-1,2,3,6-tetrahydropyrazine |
344240-21-7 | 95% | 1g |
$830 | 2023-03-04 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 65R0514-1g |
5-Methyl-1,2,3,6-tetrahydro-pyrazine |
344240-21-7 | 97% | 1g |
8463.46CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 65R0514-5g |
5-Methyl-1,2,3,6-tetrahydro-pyrazine |
344240-21-7 | 97% | 5g |
33904.74CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 65R0514-500mg |
5-Methyl-1,2,3,6-tetrahydro-pyrazine |
344240-21-7 | 97% | 500mg |
4655.75CNY | 2021-05-08 | |
| Alichem | A099001563-1g |
5-Methyl-1,2,3,6-tetrahydropyrazine |
344240-21-7 | 95% | 1g |
728.28 USD | 2021-06-01 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 65R0514-1g |
5-Methyl-1,2,3,6-tetrahydro-pyrazine |
344240-21-7 | 97% | 1g |
¥8463.46 | 2025-02-20 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 65R0514-5g |
5-Methyl-1,2,3,6-tetrahydro-pyrazine |
344240-21-7 | 97% | 5g |
¥33904.74 | 2025-02-20 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 65R0514-500mg |
5-Methyl-1,2,3,6-tetrahydro-pyrazine |
344240-21-7 | 97% | 500mg |
¥4655.75 | 2025-02-20 | |
| Ambeed | A584406-1g |
5-Methyl-1,2,3,6-tetrahydropyrazine |
344240-21-7 | 95+% | 1g |
$1169.0 | 2024-04-19 |
1,2,3,6-tetrahydro-5-methylPyrazine Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 1,2,3,6-tetrahydro-5-methylPyrazine
Introduction to 1,2,3,6-tetrahydro-5-methylPyrazine (CAS No. 344240-21-7)
1,2,3,6-tetrahydro-5-methylPyrazine, identified by its Chemical Abstracts Service (CAS) number 344240-21-7, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the pyrazine family, characterized by a six-membered aromatic ring containing two nitrogen atoms. The presence of a methyl group at the 5-position and a tetrahydropyrazine core imparts unique chemical and biological properties, making it a valuable scaffold for drug discovery and material science applications.
The structural features of 1,2,3,6-tetrahydro-5-methylPyrazine contribute to its potential as an intermediate in the synthesis of various bioactive molecules. Pyrazines are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antitumor properties. The tetrahydropyrazine moiety enhances the compound's solubility and metabolic stability, which are critical factors in pharmaceutical development. These attributes have positioned 1,2,3,6-tetrahydro-5-methylPyrazine as a promising candidate for further exploration in medicinal chemistry.
Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1,2,3,6-tetrahydro-5-methylPyrazine and biological targets. Studies have demonstrated that the compound can interact with enzymes and receptors involved in metabolic pathways relevant to neurological disorders. For instance, research suggests that derivatives of this scaffold may modulate neurotransmitter release and receptor activity, offering potential therapeutic benefits in conditions such as depression and epilepsy.
The synthesis of 1,2,3,6-tetrahydro-5-methylPyrazine typically involves multi-step organic reactions starting from readily available precursors. Catalytic hydrogenation and functional group transformations are commonly employed to construct the tetrahydropyrazine ring system. The introduction of the methyl group at the 5-position can be achieved through selective alkylation or methylation reactions. These synthetic strategies have been optimized to ensure high yield and purity, making 1,2,3,6-tetrahydro-5-methylPyrazine accessible for both academic research and industrial applications.
In the realm of drug discovery, 1,2,3,6-tetrahydro-5-methylPyrazine has been explored as a lead compound for developing novel therapeutic agents. Its structural flexibility allows for modifications at various positions on the ring system to enhance binding affinity and selectivity against specific biological targets. For example, incorporation of halogen atoms or heteroatoms can alter electronic properties and improve pharmacokinetic profiles. Such modifications are often guided by high-throughput screening (HTS) data and structure-activity relationship (SAR) studies.
The pharmacological potential of 1,2,3,6-tetrahydro-5-methylPyrazine has also been investigated in preclinical models. In vitro assays have revealed inhibitory effects on enzymes such as cytochrome P450 monooxygenases and xanthine oxidase. These enzymes play crucial roles in drug metabolism and oxidative stress pathways. Furthermore, animal studies have shown that compounds derived from this scaffold exhibit neuroprotective effects by modulating inflammatory responses and antioxidant defenses.
Emerging research highlights the role of 1,2,3,6-tetrahydro-5-methylPyrazine in material science applications beyond pharmaceuticals. Its ability to form coordination complexes with metal ions has led to investigations into its use as a ligand in catalysis and sensing technologies. The unique electronic properties of the pyrazine ring facilitate interactions with transition metals such as palladium and copper. These complexes exhibit catalytic activity in cross-coupling reactions and have been explored for their ability to detect metal ions in environmental samples.
The future directions for research on 1,2,3,6-tetrahydro-5-methylPyrazine are multifaceted. Continued exploration of its derivatives is expected to yield novel compounds with enhanced therapeutic efficacy and reduced side effects. Advances in green chemistry principles may also influence synthetic methodologies used to produce this compound more sustainably. Additionally, interdisciplinary approaches combining computational modeling with experimental validation will further elucidate its mechanisms of action across different biological systems.
In conclusion,1,2,3,6-tetrahydro-5-methylPyrazine (CAS No. 344240-21-7) represents a significant area of interest due to its versatile structural framework。 Its potential applications span pharmaceuticals、material science,and environmental technology。 As research progresses,the full spectrum of its utility is expected to expand,driven by innovative synthetic strategies,pharmacological investigations,and technological advancements。 This compound exemplifies how fundamental chemical structures can serve as building blocks for addressing complex challenges across multiple scientific disciplines。
344240-21-7 (1,2,3,6-tetrahydro-5-methylPyrazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)